Cas no 1797815-67-8 (N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide)

• Product Name: N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide
• CAS No: 1797815-67-8
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5372403
• Update Time: 2025-06-11

N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(2-methoxy-4-pyrrolidin-1-ylpyrimidin-5-yl)acetamide
• N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide

• Inchi： 1S/C18H22N4O3/c1-24-14-7-5-13(6-8-14)11-16(23)20-15-12-19-18(25-2)21-17(15)22-9-3-4-10-22/h5-8,12H,3-4,9-11H2,1-2H3,(H,20,23)
• InChI Key： JSOSGQQJPWDFJY-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC)N=C1N1CCCC1)(=O)CC1=CC=C(OC)C=C1

Additional information on N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide

Comprehensive Overview of N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 1797815-67-8)

N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 1797815-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name, belongs to the class of pyrimidine derivatives, which are widely studied for their role in drug discovery and development. The presence of both methoxy and pyrrolidinyl groups in its structure enhances its bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide reflects its complex yet well-defined architecture, which includes a pyrimidine core substituted with a pyrrolidine ring and a methoxyphenyl acetamide moiety. Such structural diversity is often associated with enhanced binding affinity to biological targets, particularly in the context of kinase inhibition and receptor modulation. Recent studies have highlighted its potential in addressing conditions related to inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing interest in CAS No. 1797815-67-8 is its relevance to drug repurposing and targeted therapy. Researchers are increasingly exploring how this compound can be optimized for improved pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. These aspects are critical for developing next-generation treatments for neurological and oncological conditions, which remain high-priority areas in modern healthcare. Additionally, the compound's synthetic accessibility and scalability make it a viable candidate for industrial-scale production, further driving its appeal.

From a chemical synthesis perspective, N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide can be prepared through multi-step organic reactions, including amide coupling and nucleophilic substitution. The choice of reagents and reaction conditions plays a pivotal role in achieving high yields and purity, which are essential for its application in high-throughput screening and preclinical studies. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for this compound, addressing the global demand for sustainable pharmaceutical manufacturing.

In the context of computational chemistry, CAS No. 1797815-67-8 has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches help predict its interactions with biological targets, such as enzymes and receptors, thereby guiding experimental validation. The integration of artificial intelligence and machine learning in drug discovery has further accelerated the identification of potential applications for this compound, making it a standout example of how technology is transforming the pharmaceutical landscape.

The safety and toxicological profile of N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide are also under investigation, with preliminary data suggesting a favorable therapeutic index. This is particularly important for its potential use in chronic disease management, where long-term administration is required. Regulatory agencies emphasize the need for comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies to ensure its suitability for clinical trials, a process that is closely monitored by the scientific community.

In summary, N-[2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 1797815-67-8) represents a promising candidate for future therapeutic development. Its multifaceted applications, from kinase inhibition to neurological research, underscore its versatility and potential to address unmet medical needs. As research continues to unfold, this compound is poised to play a pivotal role in advancing precision medicine and innovative drug design, cementing its place in the annals of pharmaceutical science.